Trilobatin 2''-acetate
Trilobatin 2''-acetate
Brand Name:
Vulcanchem
CAS No.:
647853-82-5
VCID:
VC20768488
InChI:
InChI=1S/C23H26O11/c1-11(25)32-22-21(31)20(30)18(10-24)34-23(22)33-14-8-16(28)19(17(29)9-14)15(27)7-4-12-2-5-13(26)6-3-12/h2-3,5-6,8-9,18,20-24,26,28-31H,4,7,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
SMILES:
CC(=O)OC1C(C(C(OC1OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)O)O)CO)O)O
Molecular Formula:
C23H26O11
Molecular Weight:
478.4 g/mol
Trilobatin 2''-acetate
CAS No.: 647853-82-5
Cat. No.: VC20768488
Molecular Formula: C23H26O11
Molecular Weight: 478.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 647853-82-5 |
|---|---|
| Molecular Formula | C23H26O11 |
| Molecular Weight | 478.4 g/mol |
| IUPAC Name | [(2S,3R,4S,5S,6R)-2-[3,5-dihydroxy-4-[3-(4-hydroxyphenyl)propanoyl]phenoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] acetate |
| Standard InChI | InChI=1S/C23H26O11/c1-11(25)32-22-21(31)20(30)18(10-24)34-23(22)33-14-8-16(28)19(17(29)9-14)15(27)7-4-12-2-5-13(26)6-3-12/h2-3,5-6,8-9,18,20-24,26,28-31H,4,7,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1 |
| Standard InChI Key | QIEAJYJXGQAYRU-DODNOZFWSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)O)O)CO)O)O |
| SMILES | CC(=O)OC1C(C(C(OC1OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)O)O)CO)O)O |
| Canonical SMILES | CC(=O)OC1C(C(C(OC1OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)O)O)CO)O)O |
| Appearance | Powder |
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